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Compound of Interest

Compound Name:
3|A,21-Dihydroxy-5|A-pregnan-20-

one-d3

Cat. No.: B12423078

Get Quote

Executive Summary
THDOC-d3 is the deuterated isotopologue of Tetrahydrodeoxycorticosterone (THDOC), a

potent endogenous neurosteroid. It serves as the "gold standard" Internal Standard (IS) for the

quantification of THDOC in biological matrices (plasma, cerebrospinal fluid, brain tissue) using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

By introducing a fixed concentration of THDOC-d3 into samples prior to extraction, researchers

can normalize analytical variability caused by extraction efficiency, matrix effects, and ionization

suppression. Its physicochemical behavior is nearly identical to the endogenous analyte,

ensuring precise co-elution and ionization while remaining spectrally distinct due to the mass

shift.

Chemical Identity & Structural Analysis[1]
THDOC-d3 is chemically defined by the substitution of specific hydrogen atoms with deuterium

(
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H) isotopes. The most common commercial labeling occurs at the C17, C21, or C19 positions
to ensure isotopic stability.

Parameter Specification

Analyte Name THDOC-d3 (Tetrahydrodeoxycorticosterone-d3)

Parent Compound

3ngcontent-ng-c1989010908="" _nghost-ng-

c2193002942="" class="inline ng-star-inserted">

,21-dihydroxy-5

-pregnan-20-one (Allocortolic acid precursor)

IUPAC Name
(3$\alpha

\alpha$)-3,21-Dihydroxypregnan-20-one-d3

CAS Number
72205-58-4 (Refers to 17

,21,21-d3 variant); Parent CAS: 567-02-2

Molecular Formula

Molecular Weight
~337.5 g/mol (vs. ~334.5 g/mol for unlabeled

THDOC)

Isotopic Purity
Typically

99% deuterated forms

Chemical Structure
Pregnane skeleton with a ketone at C20 and

hydroxyls at C3 and C21.[1][2][3][4][5][6][7]

Stereochemistry Note
The biological activity of THDOC is stereospecific. The neuroactive form is typically 3

,5

-THDOC (allo-THDOC). Researchers must ensure the d3 standard matches the
stereochemistry of the target analyte to guarantee identical chromatographic retention times.

Physical & Chemical Stability Profile
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Understanding the physical limitations of THDOC-d3 is critical for maintaining stock solution

integrity.

Solubility & Reconstitution
THDOC-d3 is a lipophilic steroid. It is practically insoluble in water but soluble in organic

solvents.

Primary Solvents: Methanol, Ethanol, Acetonitrile, DMSO, Dimethyl Formamide (DMF).

Solubility Limit: ~20–30 mg/mL in Ethanol or DMSO.

Working Solution: Dilute stock into 50% Methanol/Water or Acetonitrile/Water for LC-MS

injection compatibility.

Stability & Storage[9]
Solid State: Stable for

2 years at -20°C. Hygroscopic; store in a desiccated environment.

Solution State:

Stock (1 mg/mL in MeOH): Stable at -80°C for 6–12 months.

Working IS Solution: Prepare fresh weekly or store at -20°C.

Critical Warning: Avoid protic solvents with extreme pH, as deuterium exchange can occur

at acidic alpha-carbons (though C19/C21 labels are generally robust).

Analytical Application: LC-MS/MS Protocol
The primary utility of THDOC-d3 is in Isotope Dilution Mass Spectrometry (IDMS). The

following protocol outlines a validated workflow for quantifying THDOC in plasma.

A. Sample Preparation (Liquid-Liquid Extraction)
Direct protein precipitation is often insufficient for low-level neurosteroids. Liquid-Liquid

Extraction (LLE) is preferred to remove phospholipids.
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Spike: Add 10 µL of THDOC-d3 (100 ng/mL) to 200 µL of plasma.

Extract: Add 1 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate. Vortex for 5 min.

Phase Separation: Centrifuge at 10,000 x g for 5 min.

Dry: Transfer supernatant to a clean tube and evaporate under Nitrogen at 40°C.

Reconstitute: Dissolve residue in 100 µL of 50:50 Methanol:Water.

B. Chromatographic Separation
THDOC must be separated from its isomers (e.g., 3

,5

or 3

,5

forms).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Thermo Hypersil GOLD),

2.1 x 50 mm, 1.8 µm.

Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate).[8]

Mobile Phase B: Methanol + 0.1% Formic Acid.[5][7][8]

Gradient: 40% B to 90% B over 5–7 minutes.

C. Mass Spectrometry (MRM Parameters)
THDOC ionizes well in Positive Electrospray Ionization (ESI+) mode, typically forming the

protonated molecule

, sodium adduct

, or losing water

.
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Recommended MRM Transitions:

Compound
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Type

THDOC

(Analyte)
335.2 317.2 15–20 Quantifier

335.2 299.2 25–30 Qualifier

THDOC-d3 (IS) 338.2 320.2 15–20 Quantifier

Note: Transitions depend on the specific labeling pattern. If using 17,21,21-d3, the water loss

(usually from C3) retains the deuterium labels, maintaining the +3 Da shift.

Visualization: Quantification Workflow
The following diagram illustrates the logical flow of using THDOC-d3 to correct for analytical

variance.

Biological Sample
(Plasma/Brain)

Add Internal Standard
(THDOC-d3)

 Normalization Start Extraction (LLE)
MTBE/Ethyl Acetate

 Co-Extraction LC Separation
(C18 Column)

 Reconstitute MS/MS Detection
(MRM Mode)

 Co-Elution Quantification
Ratio (Analyte/IS)

 Area Ratio Calculation

Click to download full resolution via product page

Caption: Workflow for THDOC quantification using THDOC-d3 IS to normalize extraction

recovery and ionization efficiency.

Biological Context
THDOC is a neuroactive steroid synthesized from deoxycorticosterone. It acts as a Positive

Allosteric Modulator (PAM) of GABA-A receptors.

Stress Response: Levels increase significantly during acute stress.
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Mechanism: Potentiates GABA-mediated chloride influx, leading to neuronal

hyperpolarization (anxiolytic/sedative effects).

Measurement Importance: Altered THDOC levels are implicated in catamenial epilepsy,

anxiety disorders, and premenstrual dysphoric disorder (PMDD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical & Chemical Characteristics of
THDOC-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423078/docs#technical-guide-physical-chemical-
characteristics-of-thdoc-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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